Cas no 2089320-17-0 (1-Methyl-1H-imidazol-5-amine dihydrochloride)

• Product Name: 1-Methyl-1H-imidazol-5-amine dihydrochloride
• CAS No: 2089320-17-0
• MF: C₄H₉Cl₂N₃
• MW: 170.0404
• CID: 4671347
• PubChem ID: 121232359
• Update Time: 2025-05-20

1-Methyl-1H-imidazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazol-5-amine dihydrochloride
• AX8331424
• 2089320-17-0

• Inchi： 1S/C4H7N3.2ClH/c1-7-3-6-2-4(7)5;;/h2-3H,5H2,1H3;2*1H
• InChI Key： IOBJSPIGDCCLNX-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N1(C=NC=C1N)C

Computed Properties

• Exact Mass: 169.0173527g/mol
• Monoisotopic Mass: 169.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Additional information on 1-Methyl-1H-imidazol-5-amine dihydrochloride

1-Methyl-1H-imidazol-5-amine Dihydrochloride (CAS 2089320-17-0): A Versatile Chemical Intermediate for Modern Research

1-Methyl-1H-imidazol-5-amine dihydrochloride (CAS 2089320-17-0) is an important organic compound with growing significance in pharmaceutical and biochemical research. This imidazole derivative has attracted attention due to its unique structural properties and potential applications in drug discovery, material science, and specialty chemical synthesis.

The molecular structure of 1-methyl-1H-imidazol-5-amine hydrochloride features a five-membered heterocyclic ring containing two nitrogen atoms at non-adjacent positions (1,3 positions). This imidazole amine derivative exists as a dihydrochloride salt, enhancing its stability and solubility in aqueous systems compared to the free base form. Researchers particularly value this compound for its ability to serve as a versatile building block in medicinal chemistry.

Recent trends in drug development have increased demand for specialty imidazole compounds like 1-methyl-1H-imidazol-5-amine dihydrochloride. The pharmaceutical industry frequently searches for "imidazole-based drug candidates" or "nitrogen heterocycle building blocks," making this compound particularly relevant. Its structural motif appears in numerous biologically active molecules, including potential treatments for neurological disorders and anti-inflammatory agents.

From a synthetic chemistry perspective, CAS 2089320-17-0 offers several advantages. The presence of both the amine functionality and the imidazole ring allows for multiple modification sites, enabling the creation of diverse molecular architectures. Chemists often inquire about "imidazole amine protection strategies" or "selective functionalization of imidazole derivatives," questions directly relevant to working with this compound.

The 1-methyl-1H-imidazol-5-amine hydrochloride salt demonstrates good stability under standard laboratory conditions, though proper storage in a cool, dry environment is recommended. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and identity of this material, addressing another frequent search query: "how to characterize imidazole derivatives."

In material science applications, researchers have explored imidazole-based compounds like 1-methyl-1H-imidazol-5-amine dihydrochloride for their potential in creating functional polymers and coordination complexes. The compound's ability to participate in hydrogen bonding and metal coordination makes it valuable for designing advanced materials with specific properties.

Market analysis reveals growing interest in specialty chemical intermediates like CAS 2089320-17-0, particularly from pharmaceutical companies and contract research organizations. The global push for novel drug discovery and the increasing importance of heterocyclic chemistry in medicinal applications have created sustained demand for high-quality imidazole derivatives.

Quality control measures for 1-methyl-1H-imidazol-5-amine dihydrochloride typically include rigorous purity testing, with most commercial suppliers offering ≥95% or ≥98% purity grades. Researchers frequently search for "high purity imidazole derivatives" or "pharmaceutical-grade heterocyclic compounds," emphasizing the need for reliable sources of this material.

From an environmental and safety perspective, standard laboratory precautions are sufficient when handling 1-methyl-1H-imidazol-5-amine hydrochloride. Proper personal protective equipment (PPE) including gloves and eye protection should be used, as with any laboratory chemical. The compound's material safety data sheet (MSDS) provides detailed handling instructions.

The future outlook for imidazole-based research chemicals like CAS 2089320-17-0 appears promising. With ongoing developments in targeted drug delivery and personalized medicine, the demand for specialized heterocyclic building blocks is expected to grow. This aligns with current research trends focusing on "next-generation drug scaffolds" and "multifunctional heterocycles."

For researchers working with 1-methyl-1H-imidazol-5-amine dihydrochloride, several practical considerations are important. Solubility characteristics (freely soluble in water, moderately soluble in polar organic solvents) and pH-dependent behavior should be accounted for in experimental design. These properties make it particularly useful for aqueous-phase reactions and biological studies.

In conclusion, 1-methyl-1H-imidazol-5-amine dihydrochloride (CAS 2089320-17-0) represents a valuable tool for modern chemical research. Its versatility as a heterocyclic building block, combined with the growing importance of imidazole chemistry in life sciences, ensures its continued relevance in scientific innovation. As research trends evolve toward more complex molecular architectures, compounds like this will likely play increasingly important roles in discovery and development processes.